3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C18H20N2O5/c1-22-14-7-5-4-6-12(14)11-17(21)25-20-18(19)13-8-9-15(23-2)16(10-13)24-3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: CNTHELRZBOGIMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)CC2=CC=CC=C2OC)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)CC2=CC=CC=C2OC)/N)OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide, also known as DMAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/AKT/mTOR signaling pathway.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of cell cycle progression. It has also been shown to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide is its potent antitumor activity, making it a valuable tool for studying cancer biology and developing new anticancer drugs. However, one limitation of 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide. One area of interest is the development of new anticancer drugs based on 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide and its derivatives. Additionally, further studies are needed to elucidate the mechanism of action of 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide and its potential applications in other fields, such as material science and biotechnology. Finally, the development of new synthetic methods for 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide and its derivatives could lead to more efficient and cost-effective production methods.

Synthesis Methods

3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide can be synthesized using a multi-step process involving the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. This is then reacted with 3,4-dimethoxyaniline to form the intermediate, which is subsequently reacted with N-(2-methoxyphenyl)acetamide to form 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug design, and material science. It has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. Additionally, 3,4-dimethoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been shown to possess antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics.